Cas no 106336-25-8 (2-[3-(4-chlorophenyl)propyl]oxirane)

• Product Name: 2-[3-(4-chlorophenyl)propyl]oxirane
• CAS No: 106336-25-8
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 1177637
• PubChem ID: 11084791
• Update Time: 2025-04-20

2-[3-(4-chlorophenyl)propyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-chlorophenyl)propyl]oxirane
• SCHEMBL8804058
• DTXSID80454643
• 106336-25-8
• 5-(4-chlorophenyl)-1,2-epoxypentane
• Oxirane, [3-(4-chlorophenyl)propyl]-
• RSJRWLJXKDUXDZ-UHFFFAOYSA-N

• Inchi： 1S/C11H13ClO/c12-10-6-4-9(5-7-10)2-1-3-11-8-13-11/h4-7,11H,1-3,8H2
• InChI Key： RSJRWLJXKDUXDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCC1CO1

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53